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Executive Summary
1,3-Pentanediol (CAS: 3174-67-2), a five-carbon diol, represents a largely untapped resource

within the chemical and biomedical research landscape. While its isomers and related

compounds have found diverse applications, 1,3-Pentanediol remains understudied,

presenting a unique opportunity for novel discoveries in material science, cosmetics, and drug

development. This technical guide consolidates the current knowledge on 1,3-Pentanediol and

outlines promising avenues for future research. By providing a comprehensive overview of its

properties, potential synthesis routes, and unexplored applications, this document aims to

serve as a foundational resource for scientists seeking to innovate with this versatile molecule.

Introduction to 1,3-Pentanediol
1,3-Pentanediol is an aliphatic acyclic diol with the chemical formula C₅H₁₂O₂.[1] Its structure,

featuring hydroxyl groups at the first and third positions of a five-carbon chain, allows for

hydrogen bonding, which influences its solubility and reactivity.[1] It is a colorless liquid soluble

in water and other organic solvents.[1][2] The presence of both a primary and a secondary
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alcohol group suggests a rich and varied chemistry, ripe for exploration. While related short-

chain diols like 1,3-propanediol and 1,3-butanediol have established roles in various industries,

1,3-Pentanediol's potential remains to be fully elucidated.

Physicochemical and Toxicological Profile
A summary of the known quantitative data for 1,3-Pentanediol is presented below. The limited

toxicological information highlights a significant gap in our understanding of its safety profile,

which is a critical area for further investigation.

Table 1: Physicochemical Properties of 1,3-Pentanediol

Property Value Reference

IUPAC Name pentane-1,3-diol [3][4]

Molecular Formula C₅H₁₂O₂ [1][3][4]

Molecular Weight 104.15 g/mol [1][3][4]

CAS Number 3174-67-2 [3][4]

Physical State Colorless clear viscous liquid [2]

Boiling Point
217.00 to 218.00 °C @ 760.00

mm Hg
[2]

Specific Gravity
0.96600 to 0.97600 @ 25.00

°C
[2]

Refractive Index
1.43400 to 1.44400 @ 20.00

°C
[2]

Flash Point 102.22 °C (216.00 °F) [2]

Water Solubility
7.664 x 10⁴ mg/L @ 25 °C

(est.)
[2]

logP (o/w) -0.230 (est.) [2]

Table 2: Toxicological Data for 1,3-Pentanediol
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Test Species Route Value Reference

LD50 Rat Oral 20,000 mg/kg [2]

Potential Research Areas
The unique structure of 1,3-Pentanediol suggests several promising research avenues.

Polymer Chemistry and Material Science
The di-functional nature of 1,3-Pentanediol makes it an excellent candidate as a monomer for

step-growth polymerization.

Polyester Synthesis: Investigation into the synthesis of polyesters and co-polyesters using

1,3-Pentanediol could yield novel biodegradable polymers with unique thermal and

mechanical properties.[5][6] The asymmetric nature of the diol may lead to amorphous

polymers with low glass transition temperatures.[4]

Polyurethane Production: As a chain extender or polyol, 1,3-Pentanediol could be

incorporated into polyurethane resins for coatings, adhesives, and elastomers, potentially

imparting enhanced flexibility and durability.

Plasticizer Potential: Analogous to its derivatives, 1,3-Pentanediol could be explored as a

non-toxic, biodegradable plasticizer for polymers like PVC, potentially replacing phthalate-

based plasticizers.[7]
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Polymer Synthesis Workflow

1,3-Pentanediol

Melt Polycondensation / Step-Growth Polymerization

Dicarboxylic Acid / Diisocyanate

Polyester / Polyurethane

Characterization (NMR, GPC, DSC, TGA, Tensile Testing)

Application Testing (e.g., Biodegradability, Plasticizer Efficiency)

Click to download full resolution via product page

Caption: Workflow for Polymer Synthesis and Characterization.

Cosmetics and Personal Care
Drawing parallels with 1,3-propanediol, 1,3-pentanediol is a strong candidate for use in

cosmetic formulations.[1][8][9][10]

Humectant and Moisturizer: Its hydroxyl groups suggest it can act as a humectant, attracting

and retaining moisture in the skin.[1] Studies are needed to quantify its efficacy in improving

skin hydration.[11][12]

Solvent and Penetration Enhancer: It could serve as a solvent for active ingredients and act

as a penetration enhancer, improving the delivery of these actives into the skin.[1][3]
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Sensory Properties and Preservative Booster: Research into its impact on the texture and

feel of cosmetic products, as well as its potential to boost the efficacy of preservatives, is

warranted.[1][10]

Cosmetic Application Evaluation

1,3-Pentanediol

Incorporate into Cosmetic Base (e.g., Cream, Lotion)

Evaluate Skin Hydration (Corneometer) Assess Skin Barrier Function (TEWL) Sensory Panel Evaluation (Feel, Tackiness) Drug Penetration Studies (Franz Diffusion Cell) In Vitro/In Vivo Safety and Irritation Tests

Click to download full resolution via product page

Caption: Workflow for Evaluating Cosmetic Applications.

Drug Development and Metabolism
The metabolic fate and biological activity of 1,3-Pentanediol are poorly understood,

representing a significant research opportunity.

Metabolic Pathway Elucidation: While it has been detected in human blood, its metabolic

pathway is not well-defined.[13] Research suggests that, similar to other short-chain diols, it

may be oxidized to corresponding hydroxy acids and keto acids.[13] A study in dogs showed

that the R and S enantiomers of 1,3-pentanediol were taken up from plasma at identical

rates.[13] Further investigation into its metabolism in human cell lines and animal models is

crucial.

Pharmacokinetics and Toxicology: Detailed pharmacokinetic (absorption, distribution,

metabolism, and excretion) and toxicological studies are necessary to establish a

comprehensive safety profile for potential therapeutic or excipient use.

As a Pharmaceutical Excipient: Its properties as a solvent and potential penetration

enhancer suggest it could be a valuable excipient in topical, oral, or parenteral drug

formulations.
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Proposed Metabolic Pathway

1,3-Pentanediol

Oxidation (Alcohol Dehydrogenase)

3-Hydroxypentanal / 1-Hydroxypentan-3-one

Oxidation (Aldehyde Dehydrogenase)

3-Hydroxypentanoic Acid

3-Ketopentanoic Acid

Enters TCA Cycle

Click to download full resolution via product page

Caption: Proposed Metabolic Pathway of 1,3-Pentanediol.

Sustainable Synthesis
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Developing green and efficient synthesis routes for 1,3-Pentanediol is another key research

area.

Biomass-Derived Feedstocks: The conversion of biomass-derived molecules like furfural into

C5 diols is an active area of research.[2][14] Exploring catalytic pathways to selectively

produce 1,3-Pentanediol from such renewable feedstocks would be a significant

advancement.[15]

Chemo-Enzymatic Synthesis: The use of enzymes for the stereoselective synthesis of chiral

1,3-diols offers a route to enantiomerically pure 1,3-Pentanediol, which could have unique

applications in chiral drug synthesis and specialized polymers.[16][17][18]

Potential Synthesis Routes

Pentane-1,3-dione
(Chemical Precursor)

Catalytic Hydrogenation (e.g., Ru/C)

Furfural
(Biomass-derived)

Rearrangement & Hydrogenolysis

1,3-Pentanediol

Click to download full resolution via product page

Caption: Potential Chemical and Bio-based Synthesis Routes.

Key Experimental Protocols
To facilitate research in these areas, the following are detailed methodologies for key

experiments.
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Protocol for Synthesis of 1,3-Pentanediol via
Hydrogenation
This protocol is a generalized procedure based on the catalytic hydrogenation of 1,3-diones.

[19][20]

Catalyst Preparation: Prepare or procure a supported metal catalyst, such as 5% Ruthenium

on carbon (Ru/C).

Reaction Setup: In a high-pressure autoclave reactor, charge pentane-1,3-dione (1.0 eq) and

a suitable solvent (e.g., water or methanol) to achieve a substrate concentration of 5-10 wt%.

Add the Ru/C catalyst (e.g., 1-5 mol% Ru relative to the substrate).

Hydrogenation: Seal the reactor and purge several times with nitrogen, followed by

hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 20-50 bar).

Heat the reaction mixture to the target temperature (e.g., 80-120 °C) with vigorous stirring.

Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake and/or by

taking periodic samples for analysis by Gas Chromatography (GC).

Work-up and Purification: After the reaction is complete, cool the reactor to room

temperature and carefully vent the hydrogen. Filter the reaction mixture to remove the

catalyst. Remove the solvent under reduced pressure. Purify the resulting crude 1,3-
Pentanediol by vacuum distillation.

Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR,

and GC-Mass Spectrometry (GC-MS).

Protocol for Quantification of 1,3-Pentanediol in
Biological Fluids
This protocol is adapted from a GC-MS method developed for the analysis of diol enantiomers.

[13]

Sample Preparation: To a known volume of biological fluid (e.g., plasma, urine), add a

deuterated internal standard of 1,3-Pentanediol. Deproteinize the sample by adding a

suitable agent (e.g., acetonitrile) and centrifuge to pellet the precipitated proteins.
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Extraction: Extract the supernatant with an organic solvent like diethyl ether. Evaporate the

ether layer to dryness under a stream of nitrogen.

Derivatization: To enhance volatility for GC analysis, derivatize the hydroxyl groups. For

example, react the dried extract with a chiral derivatizing agent such as (S)-(+)-2-

phenylbutyryl chloride in the presence of a base (e.g., pyridine).

GC-MS Analysis: Analyze the derivatized sample using a gas chromatograph coupled to a

mass spectrometer.

Column: Use a suitable capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Temperature Program: Optimize the oven temperature program to achieve good

separation of the diastereomeric derivatives.

Ionization: Use a soft ionization technique like chemical ionization (e.g., with ammonia as

the reagent gas) to minimize fragmentation and produce a strong molecular ion signal.

Detection: Use selected ion monitoring (SIM) for the characteristic ions of the derivatized

1,3-Pentanediol and the internal standard for accurate quantification.

Quantification: Construct a calibration curve using known concentrations of 1,3-Pentanediol
standards and calculate the concentration in the samples based on the peak area ratios

relative to the internal standard.

Protocol for Evaluating Skin Hydration and Barrier
Function
This protocol is based on standard non-invasive methods used in dermatological research.[11]

[12]

Subject Recruitment: Recruit healthy volunteers with normal skin and obtain informed

consent. Acclimatize subjects to the controlled environment (e.g., 20-22 °C, 40-60% relative

humidity) for at least 30 minutes before measurements.
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Test Formulations: Prepare cosmetic formulations (e.g., oil-in-water creams) containing

varying concentrations of 1,3-Pentanediol (e.g., 0%, 2%, 5%, 10% w/w).

Baseline Measurements: On the volar forearm of each subject, mark out several test sites. At

each site, take baseline measurements of skin hydration using a Corneometer and

transepidermal water loss (TEWL) using a Tewameter.

Product Application: Apply a standardized amount of each test formulation to the designated

sites.

Post-Application Measurements: At specified time points (e.g., 15 minutes, 2 hours, 4 hours,

8 hours) after application, repeat the Corneometer and Tewameter measurements at each

test site.

Data Analysis: Calculate the change in skin hydration and TEWL from baseline for each

formulation at each time point. Use appropriate statistical tests to determine the significance

of the effects of 1,3-Pentanediol compared to the control formulation.

Conclusion and Future Outlook
1,3-Pentanediol is a molecule with significant, yet largely unexplored, potential. The lack of

extensive research presents a fertile ground for innovation across multiple scientific disciplines.

By leveraging knowledge from related diols and applying modern synthetic and analytical

techniques, researchers can unlock novel applications for 1,3-Pentanediol in advanced

polymers, effective and safe cosmetic formulations, and as a potential component in drug

delivery systems. The research areas and protocols outlined in this guide provide a strategic

roadmap for initiating investigations into this promising chemical. Future work should prioritize

comprehensive toxicological and metabolic studies to ensure its safe application, alongside the

development of sustainable, bio-based production methods to enhance its commercial viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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